
Proper Disposal Procedures for Diethenyl
Ethanedioate and Diethyl Ethanedioate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethenyl ethanedioate

Cat. No.: B15483222 Get Quote

A Note on Chemical Identity: The query for "diethenyl ethanedioate" has been interpreted to

potentially refer to the more common laboratory chemical, "diethyl ethanedioate," due to the

similarity in their names and the scarcity of safety and disposal information for the former.

"Diethenyl ethanedioate" (CAS No. 13416-89-2) and "diethyl ethanedioate" (CAS No. 95-92-

1) are distinct chemical compounds. This document provides detailed disposal procedures for

diethyl ethanedioate and offers general guidance for the disposal of diethenyl ethanedioate
based on the principles of handling reactive organic esters, in the absence of specific data.

Disposal of Diethenyl Ethanedioate
There is a lack of specific safety data sheets (SDS) and established disposal protocols for

diethenyl ethanedioate. As a reactive organic ester, its disposal should be approached with

caution, adhering to general best practices for hazardous chemical waste.

General Disposal Guidance:

Do Not Dispose Down the Drain: Organic esters should not be disposed of in the sanitary

sewer system.

Consult Your Institution's EHS Office: The primary point of contact for chemical disposal is

your institution's Environmental Health and Safety (EHS) office. They can provide specific

guidance based on local regulations and facility capabilities.
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Waste Collection: Collect waste diethenyl ethanedioate in a dedicated, properly labeled,

and sealed container. The container should be compatible with organic esters.

Professional Disposal: Arrange for the disposal of the waste through a licensed hazardous

waste disposal company.

Detailed Disposal Procedures for Diethyl
Ethanedioate
Diethyl ethanedioate, also known as diethyl oxalate, is a combustible and moisture-sensitive

liquid that is harmful if swallowed or in contact with skin and causes serious eye damage.[1]

Proper disposal is crucial to ensure laboratory safety and environmental protection.

Quantitative Data for Diethyl Ethanedioate
Property Value

CAS Number 95-92-1

Molecular Formula C6H10O4

Molecular Weight 146.14 g/mol

Appearance Colorless liquid

Boiling Point 185 °C

Melting Point -41 °C

Flash Point 76 °C

Density 1.076 g/mL at 25 °C

Experimental Protocol for Neutralization of Small
Quantities of Diethyl Ethanedioate
For small quantities of diethyl ethanedioate waste, chemical neutralization through hydrolysis

can be performed to convert it to less harmful products (oxalic acid and ethanol) before

disposal. This procedure should be carried out in a chemical fume hood with appropriate

personal protective equipment (PPE).
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Materials:

Diethyl ethanedioate waste

Water

Sodium hydroxide (NaOH) solution (e.g., 1 M)

pH indicator paper or a pH meter

Stir plate and stir bar

Beaker or flask of appropriate size

Heating mantle (optional, for accelerating the reaction)

Procedure:

Dilution: In a chemical fume hood, carefully dilute the diethyl ethanedioate waste with water.

A suggested ratio is to add the ester to at least 10 volumes of water.

Hydrolysis: Stir the mixture vigorously. The hydrolysis of diethyl oxalate will occur, forming

oxalic acid and ethanol. This process can be accelerated by gentle heating (e.g., to 65-

80°C).

Neutralization: Slowly add a 1 M sodium hydroxide solution to the mixture while continuing to

stir.

Monitor pH: Periodically check the pH of the solution using pH paper or a pH meter.

Continue adding the sodium hydroxide solution until the pH is neutral (pH 7).

Disposal of Neutralized Solution: Once neutralized, the resulting solution of sodium oxalate

and ethanol can typically be disposed of down the drain with copious amounts of water, in

accordance with local regulations. Always confirm this with your institution's EHS office

before proceeding.

Decontamination: Thoroughly clean all glassware and equipment used in the procedure.
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Disposal Workflow for Diethyl Ethanedioate
The following diagram outlines the logical workflow for the proper disposal of diethyl

ethanedioate.
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1. Waste Assessment

2. Neutralization (for small quantities) 3. Collection for Professional Disposal

Start: Diethyl Ethanedioate Waste Generated

Assess Quantity of Waste

Small Quantity?

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Yes

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

No

Hydrolyze with Water
(Optional: Gentle Heating)

Neutralize with Base (e.g., NaOH)
to pH 7

Dispose of Neutralized Solution
(pending EHS approval)

End: Waste Properly Disposed

Collect in a Labeled,
Sealed Container

Store in a Designated
Waste Accumulation Area

Contact EHS for Pickup
by a Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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